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Industrial method
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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Chemical Profile of 5-Acetylsalicylamide

The table below summarizes the key identifiers and physical properties of 5-Acetylsalicylamide as reported

in the search results [1] [2] [3].

Property Description

CAS Number 40187-51-7

Molecular Formula CoHoNOs3

Molecular Weight 179.17 g/mol

Synonyms 5-Acetyl-2-hydroxybenzamide

Melting Point 220 - 222 °C (literature value)

Appearance White to light yellow powder or crystalline solid
Purity (Available) >98.0%
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Synthetic Protocol: Laboratory Scale Method

The primary synthesis method found involves a Friedel-Crafts acylation of salicylamide, catalyzed by a
NaCl-AICl3 low melting point molten salt system [2]. This method is noted for its high yield and

regioselectivity, producing exclusively the 5-acetyl derivative.

Reaction Scheme

The synthesis proceeds via the following pathway [2]:

Salicylamide Friedel-Crafts
Acylation
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Step-by-Step Procedure

e Catalyst Preparation: In a 100 mL three-neck flask equipped with a mechanical stirrer, condenser,
thermometer, and dropping funnel, quickly add anhydrous aluminum chloride (8.64 g, 0.0648 mol)
and sodium chloride (3.79 g, 0.0648 mol). Heat the mixture to 140°C with stirring until a
homogeneous molten salt is formed (approximately 25 minutes) [2].

¢ Reaction: To the stable molten salt catalyst at 140°C, add salicylamide (5.00 g, 0.036 mol) with
stirring. Then, slowly add acetyl chloride (3.39 g, 0.0432 mol) dropwise over about 10 minutes.
Maintain the reaction temperature at 140°C and continue stirring for 0.5 hours to ensure completion
[2].

e Work-up: After the reaction is complete, slowly add 60 mL of an acidic ice-water solution (comprising
1 mL concentrated hydrochloric acid and 59 mL water) to the reaction mixture over about 5 minutes. A
yellowish solid will form. Continue stirring at room temperature for 30 minutes [2].
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¢ Isolation: Filter the suspension to collect the light-yellow crude solid. Wash the solid three times with
5 mL portions of hot water (80°C) [2].

e Purification: Dissolve the crude product in 20 mL of ethanol and heat to reflux until fully dissolved.
Recrystallize by cooling in an ice bath. Collect the crystals by filtration and dry at 80°C for 5 hours to
obtain the final product, 5-Acetylsalicylamide, as a white solid [2].

Reported Yield: 92.2% [2].

Critical Scale-Up Considerations & Data Gaps

For industrial-scale production, several factors beyond the described laboratory method must be addressed.

The table below outlines key considerations and identifies gaps in the available information.

Status in
Scale-Up Factor Search Considerations for Industrial Production
Results
Process Safety Data Gap Hazard classification indicates skin, eye, and respiratory irritation
[1] [4]. A full Hazard and Operability Study (HAZOP) is needed for
large-scale handling of materials like acetyl chloride and the
molten salt catalyst.
Solvent & Waste  Partial Data  The lab method uses ethanol for recrystallization [2]. Scale-up
Management requires evaluating solvent recovery, alternative greener solvents,
and treatment of aqueous waste streams containing aluminum and
chloride salts.
Process Data Gap Catalyst recycling, reaction throughput (kg/L/h), and overall
Optimization & process economics compared to other synthetic routes are not
Cost discussed.
Quality Control Partial Data  Purity is confirmed by titration and melting point [4]. A full

specification including heavy metals, residual solvents, and more
sensitive techniques like HPLC is needed for pharmaceutical use.

Application in Pharmaceutical Synthesis
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The key application of 5-Acetylsalicylamide identified is as a crucial intermediate for the synthesis of 5-
acetyl-2(3H)-benzoxazolone, a building block for novel chalcone derivatives with investigated cytotoxic

activity [1] [5].

The following diagram illustrates this two-step synthetic pathway, which offers a more efficient route to the

benzoxazolone scaffold compared to alternative methods [5]:
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Conclusion

This application note summarizes a known laboratory-scale synthesis of 5-Acetylsalicylamide via a
regioselective Friedel-Crafts acylation. While this protocol provides an excellent starting point for research
and development, significant gaps exist in the publicly available information concerning its safe,

economical, and environmentally sound implementation on an industrial scale.
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Further development would require in-house process chemistry optimization focusing on the critical scale-up
factors outlined above. The synthetic utility of the compound is demonstrated by its role as a key

intermediate in the preparation of pharmacologically active benzoxazolone derivatives.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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